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Compound of Interest

5-Chloropyrazine-2-sulfonyl
Compound Name:

fluoride
CAS No.: 2229069-46-7
Cat. No.: B2456183

Get Quote

\ J

CAS: 2229069-46-7 Formula: CaH2CIFN202S Molecular Weight: 196.59 g/mol Physical State:
Solid (typically off-white to beige crystalline powder)

Part 1: Imnmediate Action Card (Emergency
Response)

WARNING: This compound is a Sulfur(VI) Fluoride Exchange (SUFEX) electrophile. It is
designed to covalently modify proteins and hydrolyzes to release Hydrogen Fluoride (HF) upon
contact with moisture.
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Situation

Immediate Action Protocol

Skin Contact

1. Brush off dry solids immediately. 2. Flush with
water for 5 minutes. 3. Apply Calcium Gluconate
(2.5% gel) to the affected area.[1] Massage

continuously. 4. Seek medical attention.

Eye Contact

1. Flush with copious water for 15+ minutes (lift
lids). 2. Do NOT apply calcium gluconate to
eyes unless specialized solution is available. 3.

Emergency Transport to ophthalmologist.

1. Move to fresh air. 2. If breathing is difficult,

administer oxygen (trained personnel only). 3.

Inhalation
Monitor for delayed pulmonary edema (up to
48h).
1. Evacuate hood area. 2. Don double nitrile
gloves + gown. 3. Cover with solid sodium
Spill (< 1g) carbonate (

) or absorbent pads. 4. Wipe with 5% NaOH

solution to quench.

Part 2: Hazard Identification & Risk Assessment[2]

To handle 5-Chloropyrazine-2-sulfonyl fluoride safely, one must understand the mechanism

of its toxicity. It is not merely a corrosive; it is a reactive probe.

The SUFEx Mechanism (Biological Toxicity)

This compound contains a sulfonyl fluoride (

) warhead. In biological systems, this group acts as a "sleeping beauty" electrophile—stable in
water but highly reactive toward nucleophilic amino acid residues (Tyrosine, Lysine, Serine)

within protein binding pockets [1].

o Risk: Irreversible covalent modification of enzymes and receptors.

o Consequence: Potential for sensitization, enzyme inhibition, and unknown systemic toxicity.
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The Hydrolysis Hazard (Chemical Toxicity)

Upon contact with mucosal membranes or high humidity, the sulfonyl fluoride moiety
hydrolyzes:

e R-SO3H (Sulfonic Acid): Causes immediate acid burns.
o HF (Hydrogen Fluoride): Penetrates deep into tissues, sequestering calcium (

) and causing systemic toxicity and bone necrosis [2]. Standard acid burn protocols are
insufficient.

Part 3: Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling >10 mg of substance.
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PPE Category

Standard

Rationale

Hand Protection

Double Gloving Strategy:1.
Inner: 4 mil Nitrile
(Disposable)2. Outer: 5-8 mil
Nitrile (Long Cuff) or Silver
Shield® (Laminate)Change

outer gloves every 30 mins.

Sulfonyl fluorides can
permeate thin nitrile. Laminate
gloves offer the best resistance

to fluorinated electrophiles [3].

Respiratory

Primary: Fume Hood (Face
velocity > 100 fpm).Secondary
(Spill/Outside Hood): Full-face
respirator with OV/AG (Organic
Vapor / Acid Gas) cartridges
(Yellow/Qlive label).

Prevents inhalation of dust and
potential HF vapors generated

by hydrolysis.

Chemical Splash Goggles
(ANSI z87.1).Note: Safety

Seals eyes against corrosive

Eye/Face ) o
glasses are insufficient due to dust and HF vapors.
sublimation/dust risks.
Lab coat (buttoned/snapped) + ) o
] ] Prevents fabric contamination
Chemical-resistant apron ]
Body and skin contact.[1][2][3][4][5]

(Tyvek or PVC) if handling >
1g.

[6]7]

Part 4: Operational Protocol (Handling & Synthesis)
Workflow Visualization

The following diagram outlines the safe handling lifecycle, emphasizing the "Quench” step

before disposal.

Storage
(-20°C, Desiccated)

___________________________________________________

Reaction Setup
(Inert Atmosphere) :

Safety Checkpoints

Weighing

Dissolve immediatel

Deactivation pH Check > 9 Waste Disposal
(Base Hydrolysis) (High Temp Incineration)
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Figure 1: Safe handling lifecycle for 5-Chloropyrazine-2-sulfonyl fluoride.

Step-by-Step Procedures
1. Storage & Retrieval

o Condition: Store at -20°C under inert gas (Argon/Nitrogen). The sulfonyl fluoride bond is
thermally stable but moisture sensitive.

e Thawing: Allow the container to reach room temperature before opening. Opening a cold vial
condenses atmospheric water, accelerating hydrolysis (HF generation).

2. Weighing & Transfer

 Static Control: Use an anti-static gun if the powder is flighty.

o Containment: Weigh inside a fume hood. If the balance is outside, use a tared, screw-cap
vial. Never transport open containers.

o Tools: Use disposable plastic spatulas. Avoid metal spatulas if possible to prevent potential
catalytic decomposition, though stainless steel is generally acceptable for short contact.

3. Reaction Setup

e Solvent Choice: Anhydrous ACN (Acetonitrile) or DCM (Dichloromethane) are preferred.
Avoid protic solvents (MeOH, EtOH) unless solvolysis is intended.

¢ Venting: Reactions heated >50°C must be vented through a soda lime trap to capture any
evolved HF.

4. Deactivation (Quenching)

Never dispose of active sulfonyl fluorides directly into solvent waste. They remain active and
can pressurize waste drums.

e Protocol:

o Dilute the reaction mixture or residue with Acetone.
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o Add an equal volume of 1M NaOH or Sat.

o Add a nucleophilic amine (e.qg., piperidine or ethanolamine) (1.5 equivalents) to rapidly
consume the electrophile.

o Stir for 1 hour.
o Check pH (should be >9).

o Dispose of as basic organic waste.

Part 5: Disposal & Waste Management[3]

Waste Stream Classification Treatment

Pack in yellow hazardous
) ) ) waste bags. Label "Contains
Solid Waste Hazardous (Toxic/Corrosive) ] ) )
Fluorides". Incineration

required.

Must be quenched (see
o ] ] Protocol above). Do not mix
Liquid Waste Basic Organic ] ) )
with strong acids (risk of HF

gas evolution).

Rinse with 5% NaOH before
Sharps/Glass Contaminated Sharps placing in sharps container to

deactivate residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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